Cas no 95016-48-1 (2-{(pyridin-3-yl)methylsulfanyl}pyrimidin-4-amine)

• Product Name: 2-{(pyridin-3-yl)methylsulfanyl}pyrimidin-4-amine
• CAS No: 95016-48-1
• MF: C₁₀H₁₀N₄S
• MW: 218.278199672699
• CID: 4348598
• Update Time: 2026-04-10

2-{(pyridin-3-yl)methylsulfanyl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-[(3-pyridinylmethyl)thio]-
• 2-{(pyridin-3-yl)methylsulfanyl}pyrimidin-4-amine

Additional information on 2-{(pyridin-3-yl)methylsulfanyl}pyrimidin-4-amine

Compound CAS No. 95016-48-1: 2-{(Pyridin-3-Yl)methylsulfanyl}Pyrimidin-4-Amine

2-{(Pyridin-3-Yl)methylsulfanyl}Pyrimidin-4-Amine, also known by its CAS registry number 95016-48-1, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their roles in nucleic acid synthesis and as building blocks in drug discovery. The structure of this compound features a pyrimidine ring substituted at the 4-position with an amino group and at the 2-position with a methylsulfanyl group attached to a pyridine ring. This unique combination of functional groups makes it a versatile molecule for further chemical modifications and biological evaluations.

The synthesis of 2-{(Pyridin-3-Yl)methylsulfanyl}Pyrimidin-4-Amine typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocyclic compounds, reducing production costs and improving yields. For instance, the use of transition metal catalysts, such as palladium complexes, has been reported to facilitate the coupling reactions required for constructing the pyridine-pyrimidine framework.

In terms of biological activity, 2-{(Pyridin-3-Yl)methylsulfanyl}Pyrimidin-4-Amine has shown promise in preliminary studies as a potential modulator of kinase enzymes. Kinases are critical targets in the development of anti-cancer therapies due to their role in cell signaling pathways. The sulfanyl group attached to the pyridine ring is particularly interesting as it can act as a bioisostere for other sulfur-containing functional groups, potentially enhancing the molecule's bioavailability and selectivity.

Recent research has also explored the use of this compound as a ligand in metalloenzyme inhibition studies. The nitrogen atoms present in both the pyridine and pyrimidine rings can coordinate with metal ions, making this compound a potential candidate for designing transition metal complexes with catalytic or therapeutic applications. For example, its ability to bind to zinc ions has been investigated in the context of developing new generations of protease inhibitors.

The structural versatility of CAS No. 95016-48-1 allows for extensive modifications to optimize its pharmacokinetic properties. For instance, substituent effects on solubility, permeability, and metabolic stability can be systematically studied using computational chemistry tools such as molecular docking and QSAR modeling. These studies are crucial for advancing this compound into preclinical testing phases.

In addition to its pharmacological applications, 2-{(Pyridin-3-Yl)methylsulfanyl}Pyrimidin-4-Amine has shown potential in materials science. Its ability to form stable coordination complexes makes it a candidate for applications in catalysis, sensing, and optoelectronics. Recent reports have highlighted its use as a ligand in metalloporphyrins for artificial photosynthesis systems, where its electron-donating properties enhance light-harvesting efficiency.

The environmental impact of synthesizing and using this compound is another area of active research. Green chemistry principles are being applied to develop more sustainable synthesis routes that minimize waste and reduce energy consumption. For example, solvent-free reactions or the use of biodegradable solvents are being explored to make the production process more eco-friendly.

In conclusion, CAS No. 95016-48-1, or 2-{(Pyridin-3-Yl)methylsulfanyl}Pyrimidin-4-Amine, represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure provides ample opportunities for further chemical innovation, while ongoing research continues to uncover new avenues for its utilization in medicine and materials science.